Cas no 1807094-39-8 (Methyl 3,4-bis(trifluoromethyl)-2-bromophenylacetate)

• Product Name: Methyl 3,4-bis(trifluoromethyl)-2-bromophenylacetate
• CAS No: 1807094-39-8
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4792727
• Update Time: 2023-08-17

Methyl 3,4-bis(trifluoromethyl)-2-bromophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(trifluoromethyl)-2-bromophenylacetate

• Inchi： 1S/C11H7BrF6O2/c1-20-7(19)4-5-2-3-6(10(13,14)15)8(9(5)12)11(16,17)18/h2-3H,4H2,1H3
• InChI Key： SDBSESZOHUKILJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3